(3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one

• IUPAC Name: (3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one
• InChI: InChI=1S/C16H20N2O4/c1-11-16(20)17-5-2-6-18(11)15(19)10-12-3-4-13-14(9-12)22-8-7-21-13/h3-4,9,11H,2,5-8,10H2,1H3,(H,17,20)/t11-/m0/s1
• InChI Key: YLYGEQGMWJNKJN-NSHDSACASA-N
• Canonical SMILES: CC1C(=O)NCCCN1C(=O)CC2=CC3=C(C=C2)OCCO3
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1C(=O)CC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

(3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one, also known as BDB, is a synthetic compound that belongs to the class of designer drugs. It has been studied for its potential use in scientific research due to its unique chemical structure and pharmacological properties.

Mechanism of Action

(3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one acts as a partial agonist at the serotonin 5-HT2A receptor, which leads to increased serotonin release and activation of downstream signaling pathways. This results in altered mood, cognition, and perception. This compound also acts as an inhibitor at the dopamine transporter, which leads to increased dopamine release and activation of downstream signaling pathways. This results in altered reward and motivation.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal studies. These include increased locomotor activity, hyperthermia, and changes in heart rate and blood pressure. This compound has also been shown to produce alterations in behavior, including increased social interaction and decreased anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using (3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one in lab experiments is its unique pharmacological profile, which allows for the study of the serotonin and dopamine systems in a controlled manner. This compound also has a relatively long half-life, which allows for the study of its effects over an extended period of time. However, one limitation of using this compound in lab experiments is its potential for abuse and dependence, which may limit its use in certain research settings.

Future Directions

There are several future directions for the study of (3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one. One area of interest is the potential use of this compound as a tool for studying the serotonin and dopamine systems in the brain. Another area of interest is the development of new compounds based on the structure of this compound, which may have improved pharmacological properties and reduced potential for abuse and dependence. Finally, there is a need for further research on the safety and efficacy of this compound in humans, which may lead to its potential use as a therapeutic agent in the future.

Synthesis Methods

(3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one can be synthesized through a multi-step process involving the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride, followed by the addition of 2-amino-3-methyl-1,4-diazepane and acetic anhydride. The resulting product is purified through a series of chromatographic techniques to obtain pure this compound.

Scientific Research Applications

(3S)-4-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-3-methyl-1,4-diazepan-2-one has been studied for its potential use in scientific research due to its unique chemical structure and pharmacological properties. It has been shown to have agonist activity at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to have affinity for the dopamine transporter, which is involved in the regulation of reward and motivation.